molecular formula C12H18N2O B8473026 3-(Dimethylamino)methyl-1,2,3,4-tetrahydro-7-quinolinol

3-(Dimethylamino)methyl-1,2,3,4-tetrahydro-7-quinolinol

Cat. No.: B8473026
M. Wt: 206.28 g/mol
InChI Key: VKAWNWBTMGEAMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Dimethylamino)methyl-1,2,3,4-tetrahydro-7-quinolinol is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18N2O

Molecular Weight

206.28 g/mol

IUPAC Name

3-[(dimethylamino)methyl]-1,2,3,4-tetrahydroquinolin-7-ol

InChI

InChI=1S/C12H18N2O/c1-14(2)8-9-5-10-3-4-11(15)6-12(10)13-7-9/h3-4,6,9,13,15H,5,7-8H2,1-2H3

InChI Key

VKAWNWBTMGEAMF-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC1CC2=C(C=C(C=C2)O)NC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-(N,N-dimethylamino)methyl-1,2,3,4-tetrahydro-7-methoxyquinoline dihydrochloride (1.0 g) 48% hydrobromic acid (10 ml) was heated under reflux for 4 hr. The reaction mixture was poured into 10% aqueous potassium carbonate and extracted with ethyl acetate. The organic layer was dried and concentrated. The resulting crude crystals were recrystallized from ethyl acetate-hexane to obtain the titled compound (0.81 g). The melting point of its dihydrochloride was 151-152° C. (recrystallizing solvent; methanol-diisopropyl ether).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-(N,N-dimethylamino)methyl-1,2,3,4-tetrahydro-7-methoxyquinoline dihydrochloride
Quantity
10 mL
Type
reactant
Reaction Step Two

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